Cas no 1490160-66-1 (2-(1-amino-3-methylcyclohexyl)ethan-1-ol)

• Product Name: 2-(1-amino-3-methylcyclohexyl)ethan-1-ol
• CAS No: 1490160-66-1
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6525869
• PubChem ID: 65239685
• Update Time: 2025-05-20

2-(1-amino-3-methylcyclohexyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-3-methylcyclohexyl)ethan-1-ol
• Cyclohexaneethanol, 1-amino-3-methyl-

• Inchi： 1S/C9H19NO/c1-8-3-2-4-9(10,7-8)5-6-11/h8,11H,2-7,10H2,1H3
• InChI Key： HGGDKSXSXKKFHR-UHFFFAOYSA-N
• SMILES： C1(N)(CCO)CCCC(C)C1

Experimental Properties

• Density: 0.938±0.06 g/cm3(Predicted)
• Boiling Point: 241.3±13.0 °C(Predicted)
• pka: 15.14±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 2-(1-amino-3-methylcyclohexyl)ethan-1-ol

Introduction to 2-(1-amino-3-methylcyclohexyl)ethan-1-ol (CAS No. 1490160-66-1)

2-(1-amino-3-methylcyclohexyl)ethan-1-ol, also known by its CAS registry number CAS No. 1490160-66-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems and drug delivery mechanisms.

The molecular structure of 2-(1-amino-3-methylcyclohexyl)ethan-1-ol comprises a cyclohexane ring substituted with an amino group at position 1 and a methyl group at position 3, along with a hydroxymethyl group attached at position 2. This configuration imparts the molecule with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role in enhancing drug solubility and bioavailability, which are critical factors in drug design and delivery systems. The amino group present in the molecule allows for easy functionalization, enabling the creation of derivatives with tailored properties for specific therapeutic applications.

In addition to its pharmaceutical applications, CAS No. 1490160-66-1 has shown promise in materials science, particularly in the synthesis of advanced polymers and surfactants. Its ability to form stable emulsions and coatings has made it a valuable component in industrial formulations, contributing to improved product performance and durability.

The synthesis of 2-(1-amino-3-methylcyclohexyl)ethan-1-ol involves a multi-step process that typically begins with the preparation of the cyclohexane derivative followed by selective substitution reactions to introduce the amino and hydroxymethyl groups. Recent advancements in catalytic techniques have enabled more efficient and environmentally friendly production methods, reducing the overall cost and ecological footprint associated with its manufacturing.

From an environmental standpoint, the compound's biodegradability has been a focal point of recent research efforts. Studies indicate that under specific conditions, it can undergo microbial degradation, minimizing its persistence in natural ecosystems. This property is particularly important for industries seeking sustainable chemical solutions that align with global environmental goals.

In conclusion, CAS No. 1490160-66-1, or 2-(1-amino-3-methylcyclohexyl)ethan-1-ol, stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with ongoing research into its potential uses, ensure that it will remain a key focus for scientists and industry professionals alike in the foreseeable future.